Cas no 891493-20-2 (2H-Azonin-2-one, octahydro-, trifluoroacetate)

• Product Name: 2H-Azonin-2-one, octahydro-, trifluoroacetate
• CAS No: 891493-20-2
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 581912
• PubChem ID: 71405229
• Update Time: 2025-04-19

2H-Azonin-2-one, octahydro-, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2H-Azonin-2-one, octahydro-, trifluoroacetate
• azonan-2-one,2,2,2-trifluoroacetic acid
• Octanolactam Trifluoroacetate
• DTXSID70825883
• 891493-20-2
• Trifluoroacetic acid--azonan-2-one (1/1)

• Inchi： 1S/C8H15NO.C2HF3O2/c10-8-6-4-2-1-3-5-7-9-8;3-2(4,5)1(6)7/h1-7H2,(H,9,10);(H,6,7)
• InChI Key： GKFJHCJACIBVFF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CCCCCCCN1

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų